Cas no 109333-32-6 (Dibenzo[b,e][1,4]dioxin,2,8-dibromo-3,7-dichloro-)

• Product Name: Dibenzo[b,e][1,4]dioxin,2,8-dibromo-3,7-dichloro-
• CAS No: 109333-32-6
• MF: C₁₂H₄Br₂Cl₂O₂
• MW: 410.872960090637
• CID: 173097
• PubChem ID: 176111
• Update Time: 2025-04-19

Dibenzo[b,e][1,4]dioxin,2,8-dibromo-3,7-dichloro- Chemical and Physical Properties

Names and Identifiers

• Dibenzo[b,e][1,4]dioxin,2,8-dibromo-3,7-dichloro-
• 2,8-dibromo-3,7-dichlorodibenzo-p-dioxin
• NS00006063
• CHEMBL137408
• Dibenzodioxin, 2,8-dibromo-, 1,7-dichloro-
• MYVLLYZAJKDZST-UHFFFAOYSA-N
• 109333-32-6
• BDBM50408372
• DTXSID00148895

• Inchi： 1S/C12H4Br2Cl2O2/c13-5-1-9-11(3-7(5)15)18-12-4-8(16)6(14)2-10(12)17-9/h1-4H
• InChI Key： MYVLLYZAJKDZST-UHFFFAOYSA-N
• SMILES： BrC1C(=CC2=C(C=1)OC1C=C(C(=CC=1O2)Cl)Br)Cl

Computed Properties

• Exact Mass: 407.79552
• Monoisotopic Mass: 407.796
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 2.009
• Boiling Point: 448.1°Cat760mmHg
• Flash Point: 224.8°C
• Refractive Index: 1.683
• PSA: 18.46
• LogP: 6.41640